Cas no 902037-29-0 (N-1-methyl-3-(4-methylphenyl)-4-oxo-1,4-dihydroquinolin-2-ylfuran-2-carboxamide)

• Product Name: N-1-methyl-3-(4-methylphenyl)-4-oxo-1,4-dihydroquinolin-2-ylfuran-2-carboxamide
• CAS No: 902037-29-0
• MF: C₂₂H₁₈N₂O₃
• MW: 358.389925479889
• CID: 5440951
• Update Time: 2025-10-18

N-1-methyl-3-(4-methylphenyl)-4-oxo-1,4-dihydroquinolin-2-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-methyl-3-(4-methylphenyl)-4-oxoquinolin-2-yl]furan-2-carboxamide
• N-1-methyl-3-(4-methylphenyl)-4-oxo-1,4-dihydroquinolin-2-ylfuran-2-carboxamide

• Inchi： 1S/C22H18N2O3/c1-14-9-11-15(12-10-14)19-20(25)16-6-3-4-7-17(16)24(2)21(19)23-22(26)18-8-5-13-27-18/h3-13H,1-2H3,(H,23,26)
• InChI Key： BFKIBFMOSCQXDM-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=C(C2=CC=C(C)C=C2)C(=O)C2=C(N1C)C=CC=C2)=O

Additional information on N-1-methyl-3-(4-methylphenyl)-4-oxo-1,4-dihydroquinolin-2-ylfuran-2-carboxamide

N-1-Methyl-3-(4-Methylphenyl)-4-Oxo-1,4-Dihydroquinolin-2-Yl Furan-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 902037-29-0, known as N-1-methyl-3-(4-methylphenyl)-4-oxo-1,4-dihydroquinolin-2-yl furan-2-carboxamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a quinoline derivative with a furan carboxamide group. The quinoline moiety is a well-known heterocyclic aromatic compound, while the furan carboxamide group adds functional diversity to the molecule.

Recent studies have highlighted the potential of this compound in various applications, particularly in drug discovery and material science. The quinoline core of the molecule is known for its versatility in forming hydrogen bonds and π–π interactions, making it an attractive scaffold for designing bioactive molecules. The furan group, on the other hand, contributes to the molecule's electronic properties and enhances its solubility in organic solvents.

One of the most promising areas of research involving this compound is its potential as a modulator of cellular signaling pathways. Preclinical studies have demonstrated that N-1-methyl-3-(4-methylphenyl)-4-oxo-1,4-dihydroquinolin-2-Yl furan-2-carboxamide can interact with key enzymes involved in inflammation and oxidative stress. For instance, researchers have found that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are central to inflammatory processes. This makes it a potential candidate for the development of anti-inflammatory drugs.

In addition to its pharmacological applications, this compound has also been explored for its role in material science. The quinoline-furan hybrid structure exhibits unique electronic properties that make it suitable for use in organic electronics. Recent experiments have shown that this compound can act as an efficient charge transport material in organic photovoltaic devices (OPVs). Its ability to facilitate electron transfer makes it a valuable component in designing high-efficiency solar cells.

The synthesis of N-1-methyl-3-(4-methylphenyl)-4-Oxo-quino-linone-furan-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway by employing transition metal catalysts such as palladium(II) acetate to enhance reaction efficiency and yield. This has significantly reduced the production costs and made large-scale synthesis more feasible.

Another area of interest is the biological activity of this compound. Studies conducted on cellular models have revealed that it exhibits selective cytotoxicity against cancer cells while sparing normal cells. This suggests its potential as an anticancer agent with reduced side effects compared to conventional chemotherapy drugs. Furthermore, its ability to modulate apoptosis pathways has been documented in recent research papers.

From an environmental perspective, the compound's biodegradability and eco-toxicity have also been assessed. Initial findings indicate that it is not highly toxic to aquatic organisms under standard test conditions. However, further studies are required to fully understand its environmental impact and ensure sustainable use.

In conclusion, N-1-methyl-3-(4-methylphenyl)-4-Oxo-quino-linone-furan-carboxamide (CAS No. 902037–29–0) is a versatile compound with diverse applications across multiple scientific domains. Its unique chemical structure and functional groups make it a valuable tool in drug discovery and material science. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing both medicinal chemistry and organic electronics.